N,N-diethyl-2-(3-((3-(trifluoromethyl)benzyl)sulfonyl)-1H-indol-1-yl)acetamide

• IUPAC Name: N,N-diethyl-2-[3-[[3-(trifluoromethyl)phenyl]methylsulfonyl]indol-1-yl]acetamide
• InChI: InChI=1S/C22H23F3N2O3S/c1-3-26(4-2)21(28)14-27-13-20(18-10-5-6-11-19(18)27)31(29,30)15-16-8-7-9-17(12-16)22(23,24)25/h5-13H,3-4,14-15H2,1-2H3
• InChI Key: UMORBWORMWXLFU-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)CN1C=C(C2=CC=CC=C21)S(=O)(=O)CC3=CC(=CC=C3)C(F)(F)F
• Molecular Formula: C22H23F3N2O3S
• Molecular Weight: 452.5 g/mol

Description

“N,N-diethyl-2-(3-((3-(trifluoromethyl)benzyl)sulfonyl)-1H-indol-1-yl)acetamide” is a complex organic compound. It contains an indole group, which is a common structure in many natural products and pharmaceuticals.

Molecular Structure Analysis

The compound contains an indole group, a trifluoromethyl group, a benzyl group, and an acetamide group. These groups can have significant effects on the compound’s reactivity and properties.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present. For example, the acetamide group could participate in various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its structure. For example, the presence of the trifluoromethyl group could influence the compound’s polarity and reactivity.

Scientific Research Applications

Synthesis and Characterization

• This compound has been synthesized through a four-step process. Initially, commercially available 3,4-dihydro-7-methoxy-4-oxoquinazolin-6-ol acetate is chlorinated to form 6-acetoxy-4-chloro-7-methoxyquinazoline. Subsequently, nucleophilic substitution reactions with various substituted anilines yield key intermediates, which are further hydrolyzed to obtain the final compound. .

Antitumor Activity

• The compound exhibits potential antitumor activity against the MKN45 cell line. .

Structure-Activity Relationship (SAR)

• Preliminary SAR studies indicate that modifications to the quinazoline skeleton influence the compound’s biological activity. .

Mechanism of Action

The mechanism of action of a compound depends on its structure and the biological system it interacts with. Without specific information, it’s difficult to predict the mechanism of action for this compound.

Safety and Hazards

Without specific information, it’s difficult to predict the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. It could be of interest in fields such as medicinal chemistry or materials science.